Cas no 870485-26-0 (4,7-Bis(4-methylphenyl)-2,1,3-benzothiadiazole)
870485-26-0 structure
Product Name:4,7-Bis(4-methylphenyl)-2,1,3-benzothiadiazole
CAS No:870485-26-0
MF:C20H16N2S
MW:316.419443130493
CID:2809747
PubChem ID:23530064
Update Time:2025-04-21
4,7-Bis(4-methylphenyl)-2,1,3-benzothiadiazole Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL862821
- 4,7-Bis(4-methylphenyl)-2,1,3-benzothiadiazole
- 870485-26-0
- DTXSID90634757
-
- Inchi: 1S/C20H16N2S/c1-13-3-7-15(8-4-13)17-11-12-18(20-19(17)21-23-22-20)16-9-5-14(2)6-10-16/h3-12H,1-2H3
- InChI Key: OQFYDGFXCOSTRX-UHFFFAOYSA-N
- SMILES: S1N=C2C(C(=CC=C2C2C=CC(C)=CC=2)C2C=CC(C)=CC=2)=N1
Computed Properties
- Exact Mass: 316.10341969Da
- Monoisotopic Mass: 316.10341969Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 54Ų
4,7-Bis(4-methylphenyl)-2,1,3-benzothiadiazole Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
870485-26-0 (4,7-Bis(4-methylphenyl)-2,1,3-benzothiadiazole) Related Products
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